Sulfanilamide
Sulfanilamide
Sulfanilamide is an organic sulfur compound structurally similar to p-aminobenzoic acid (PABA) with antibacterial property. Sulfanilamide competes with PABA for the bacterial enzyme dihydropteroate synthase, thereby preventing the incorporation of PABA into dihydrofolic acid, the immediate precursor of folic acid. This leads to an inhibition of bacterial folic acid synthesis and de novo synthesis of purines and pyrimidines, ultimately resulting in cell growth arrest and cell death.
Sulfanilamide, also known as sulfamine or prontosil album, belongs to the class of organic compounds known as aminobenzenesulfonamides. These are organic compounds containing a benzenesulfonamide moiety with an amine group attached to the benzene ring. Sulfanilamide is a drug which is used for the treatment of vulvovaginitis caused by candida albicans. Sulfanilamide exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Sulfanilamide has been detected in multiple biofluids, such as urine and blood. Sulfanilamide is also a parent compound for other transformation products, including but not limited to, prontosil, sulfasalazine, and sulfamethoxazole hydroxylamine.
Sulfanilamide is a white powder. pH of 0.5% aqueous solution: 5.8-6.1. (NTP, 1992)
Sulfanilamide, also known as sulfamine or prontosil album, belongs to the class of organic compounds known as aminobenzenesulfonamides. These are organic compounds containing a benzenesulfonamide moiety with an amine group attached to the benzene ring. Sulfanilamide is a drug which is used for the treatment of vulvovaginitis caused by candida albicans. Sulfanilamide exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Sulfanilamide has been detected in multiple biofluids, such as urine and blood. Sulfanilamide is also a parent compound for other transformation products, including but not limited to, prontosil, sulfasalazine, and sulfamethoxazole hydroxylamine.
Sulfanilamide is a white powder. pH of 0.5% aqueous solution: 5.8-6.1. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
63-74-1
VCID:
VC0372717
InChI:
InChI=1S/C6H8N2O2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H2,8,9,10)
SMILES:
C1=CC(=CC=C1N)S(=O)(=O)N
Molecular Formula:
C6H8N2O2S
Molecular Weight:
172.21g/mol
Sulfanilamide
CAS No.: 63-74-1
Main Products
VCID: VC0372717
Molecular Formula: C6H8N2O2S
Molecular Weight: 172.21g/mol
CAS No. | 63-74-1 |
---|---|
Product Name | Sulfanilamide |
Molecular Formula | C6H8N2O2S |
Molecular Weight | 172.21g/mol |
IUPAC Name | 4-aminobenzenesulfonamide |
Standard InChI | InChI=1S/C6H8N2O2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H2,8,9,10) |
Standard InChIKey | FDDDEECHVMSUSB-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1N)S(=O)(=O)N |
Canonical SMILES | C1=CC(=CC=C1N)S(=O)(=O)N |
Appearance | Sulfanilamide is a white powder. pH of 0.5% aqueous solution: 5.8-6.1. (NTP, 1992),Solid |
Colorform | LEAFLETS FROM AQ ALCOHOL CRYSTALS |
Density | 1.08 at 68 °F (NTP, 1992) 1.08 @ 25 °C |
Melting Point | 329 to 331 °F (NTP, 1992) 165.5 °C 165.5°C |
Physical Description | Sulfanilamide is a white powder. pH of 0.5% aqueous solution: 5.8-6.1. (NTP, 1992) Solid |
Description | Sulfanilamide is an organic sulfur compound structurally similar to p-aminobenzoic acid (PABA) with antibacterial property. Sulfanilamide competes with PABA for the bacterial enzyme dihydropteroate synthase, thereby preventing the incorporation of PABA into dihydrofolic acid, the immediate precursor of folic acid. This leads to an inhibition of bacterial folic acid synthesis and de novo synthesis of purines and pyrimidines, ultimately resulting in cell growth arrest and cell death. Sulfanilamide, also known as sulfamine or prontosil album, belongs to the class of organic compounds known as aminobenzenesulfonamides. These are organic compounds containing a benzenesulfonamide moiety with an amine group attached to the benzene ring. Sulfanilamide is a drug which is used for the treatment of vulvovaginitis caused by candida albicans. Sulfanilamide exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Sulfanilamide has been detected in multiple biofluids, such as urine and blood. Sulfanilamide is also a parent compound for other transformation products, including but not limited to, prontosil, sulfasalazine, and sulfamethoxazole hydroxylamine. Sulfanilamide is a white powder. pH of 0.5% aqueous solution: 5.8-6.1. (NTP, 1992) |
Related CAS | 10103-15-8 (hydrochloride salt) 6101-31-1 (hydrochloride) |
Shelf Life | SENSITIVE TO LIGHT |
Solubility | 0.1 to 1.0 mg/mL at 72° F (NTP, 1992) 7500 mg/L (at 25 °C) 0.04 M IN WATER: 7.5 G/L AT 25 °C & 477 G/L AT 100 °C 1 G DISSOLVES IN ABOUT 37 ML OF ALC & ABOUT 5 ML ACETONE INSOL IN CHLOROFORM, ETHER, BENZENE & PETROLEUM ETHER; SOL IN GLYCEROL, PROPYLENE GLYCOL, HYDROCHLORIC ACID, SOLN OF POTASSIUM AND SODIUM HYDROXIDE SOL IN ETHANOL Water solubility = 8.36X10+3 mg/l at 25 °C 1.04e+01 g/L >25.8 [ug/mL] |
Synonyms | 4 aminobenzenesulfonamide 4-aminobenzenesulfonamide Azol Polvo sulfanilamide sulfanilamide barium salt sulfanilamide cadmium salt sulfanilamide hydrochloride sulfanilamide lithium salt sulfanilamide magnesium salt sulfanilamide monohydrate sulfanilamide silver salt Sulfanilamide Sodium sulfanilamide sodium salt sulfanilamide strontium salt sulfanilamide zinc salt Sulphanilamide |
PubChem Compound | 5333 |
Last Modified | Nov 11 2021 |
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